Cas no 80896-13-5 (Propanenitrile, 3-[[2-(4-chlorophenyl)-2-oxoethyl](phenylmethyl)amino]-)
amino]- structure](https://www.kuujia.com/scimg/cas/80896-13-5x500.png)
80896-13-5 structure
Product name:Propanenitrile, 3-[[2-(4-chlorophenyl)-2-oxoethyl](phenylmethyl)amino]-
Propanenitrile, 3-[[2-(4-chlorophenyl)-2-oxoethyl](phenylmethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile, 3-[[2-(4-chlorophenyl)-2-oxoethyl](phenylmethyl)amino]-
- 3-[benzyl-[2-(4-chlorophenyl)-2-oxoethyl]amino]propanenitrile
- 80896-13-5
- 3-{Benzyl[2-(4-chlorophenyl)-2-oxoethyl]amino}propanenitrile
- DTXSID60513045
- SCHEMBL10888540
-
- Inchi: InChI=1S/C18H17ClN2O/c19-17-9-7-16(8-10-17)18(22)14-21(12-4-11-20)13-15-5-2-1-3-6-15/h1-3,5-10H,4,12-14H2
- InChI Key: OXSMGBJBVLLLGD-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)CN(CCC#N)CC(=O)C2=CC=C(C=C2)Cl
Computed Properties
- Exact Mass: 312.1029409g/mol
- Monoisotopic Mass: 312.1029409g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 44.1Ų
Propanenitrile, 3-[[2-(4-chlorophenyl)-2-oxoethyl](phenylmethyl)amino]- Related Literature
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Hongyang Liu,Peichao Zou,Hengqiang Ye,Huolin L. Xin,Kui Du J. Mater. Chem. A, 2021,9, 25513-25521
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Noriyoshi Arai,Yusei Kobayashi,Kenji Yasuoka Nanoscale, 2020,12, 6691-6698
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Yamin Shi,Jiarui Hu,Jian Chen,Yaxin Xu,Wantian Yang,Junnian Chen,Yunbin He Nanoscale Adv., 2020,2, 4822-4829
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Youichi Hosokawa,Takeshi Kawase,Masaji Oda Chem. Commun., 2001, 1948-1949
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